Cas no 221347-71-3 (5-Fluoro-1,3-benzoxazole)

• Product Name: 5-Fluoro-1,3-benzoxazole
• CAS No: 221347-71-3
• MF: C₇H₄FNO
• MW: 137.111165046692
• MDL: MFCD08458151
• CID: 67047
• PubChem ID: 19937167
• Update Time: 2025-06-14

5-Fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluorobenzo[d]oxazole
• 5-FLUOROBENZOXAZOLE
• 5-fluoro-1,3-benzoxazole
• 5-fluoranyl-1,3-benzoxazole
• Benzoxazole,5-fluoro
• EN300-387823
• PS-9099
• SCHEMBL1585861
• AKOS005259312
• CS-0060653
• A815961
• FT-0656737
• F15009
• DTXSID50601420
• 221347-71-3
• ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
• MFCD08458151
• SY018733
• AB45629
• STL555260
• DB-029151
• BBL101464
• 5-Fluoro-1,3-benzoxazole

• MDL： MFCD08458151
• Inchi： 1S/C7H4FNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• InChI Key： ZRMPAEOUOPNNPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CO2

Computed Properties

• Exact Mass: 137.02800
• Monoisotopic Mass: 137.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 188.2±13.0 °C at 760 mmHg
• Flash Point: 67.6±19.8 °C
• PSA: 26.03000
• LogP: 1.96690
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

5-Fluoro-1,3-benzoxazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Fluoro-1,3-benzoxazole

Comprehensive Overview of 5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3): Properties, Applications, and Industry Insights

5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. As a derivative of benzoxazole, this compound features a fluorine atom at the 5-position, which enhances its reactivity and bioavailability. Researchers and industry professionals frequently search for terms like "5-Fluoro-1,3-benzoxazole synthesis", "CAS 221347-71-3 applications", and "fluorinated benzoxazole derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₄FNO, and its molecular weight of 137.11 g/mol make it a versatile building block in organic synthesis. Its fluorine substitution is particularly noteworthy, as it often improves metabolic stability and binding affinity in drug design. Recent studies highlight its potential in developing antimicrobial agents and anticancer therapies, aligning with the global demand for novel therapeutic solutions. Searches for "5-Fluoro-1,3-benzoxazole in drug discovery" and "heterocyclic compounds in medicine" underscore this trend.

From a synthetic perspective, 5-Fluoro-1,3-benzoxazole can be prepared via cyclization reactions of ortho-fluorophenol derivatives or through palladium-catalyzed cross-coupling methodologies. These methods are often explored under keywords like "efficient synthesis of fluorinated benzoxazoles" and "CAS 221347-71-3 preparation". The compound's crystalline structure and solubility profile (soluble in organic solvents like DMSO and methanol) further facilitate its use in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 5-Fluoro-1,3-benzoxazole finds applications in material science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes. Its electron-withdrawing fluorine atom contributes to tunable photophysical properties, a topic frequently searched as "fluorinated benzoxazoles in OLEDs". This dual utility in life sciences and advanced materials positions it as a compound of interdisciplinary interest.

Quality control and analytical characterization of CAS 221347-71-3 typically involve techniques such as HPLC, NMR, and mass spectrometry. Queries like "5-Fluoro-1,3-benzoxazole purity analysis" and "spectroscopic data for fluorinated heterocycles" are common among quality assurance specialists. Suppliers often provide technical datasheets detailing its storage conditions (e.g., refrigeration under inert atmosphere) to ensure stability.

In summary, 5-Fluoro-1,3-benzoxazole (CAS No. 221347-71-3) exemplifies the convergence of synthetic chemistry and applied sciences. Its role in addressing contemporary challenges—from drug resistance to sustainable materials—makes it a focal point for researchers exploring "emerging fluorinated scaffolds" and "small molecule therapeutics". As innovation accelerates, this compound is poised to remain at the forefront of scientific discourse.